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Compound of Interest

Compound Name: Azido-C6-OH

Cat. No.: B182203

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Azido-C6-OH (6-azidohexan-1-ol). Adherence to these guidelines is
critical for ensuring laboratory safety and minimizing risks associated with this chemical.

Chemical and Safety Data Summary

The following table summarizes the key chemical and safety information for Azido-C6-OH.
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Property

Value

Chemical Name

6-azidohexan-1-ol

Synonyms Azido-C6-0OH, 6-Azido-1-hexanol

CAS Number 146292-90-2

Molecular Formula CeH13Ns0

Molecular Weight 143.19 g/mol

Appearance Colorless to light yellow/orange clear liquid[1][2]
Purity >98.0% (GC)[1]

GHS Hazard Statements

H302 (Harmful if swallowed), H332 (Harmful if
inhaled)[3]

GHS Precautionary Statements

P261, P270, P271, P301+P312, P304+P340,
P330, P501[3]

Storage Temperature

2°C - 8°C or Frozen (-20°C)[3][4][5]

Incompatible Materials

Strong oxidizing agents, strong acids, heavy

metals, brass, copper

Personal Protective Equipment (PPE)

Strict adherence to the following PPE protocols is mandatory when handling Azido-C6-OH.
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Protection Type

Required PPE

Specifications & Rationale

Eye & Face

Safety Goggles & Face Shield

Tightly fitting chemical splash
goggles are required. A full-
face shield must be worn over
the goggles, especially when

there is a risk of splashing.

Hand

Chemical-Resistant Gloves

Nitrile gloves are a suitable
choice for incidental contact.
For prolonged handling or
immersion, consider heavier-
duty gloves and consult the
glove manufacturer's
resistance chart. Always

inspect gloves before use.

Body

Flame-Resistant Laboratory

Coat & Chemical Apron

A flame-resistant lab coat
should be worn and fully
buttoned. A chemical-resistant
apron should be worn over the
lab coat to provide an
additional layer of protection

against spills.

Respiratory

Respirator (if necessary)

All handling of Azido-C6-OH
should be performed in a
certified chemical fume hood. If
there is a risk of inhalation
exposure, a properly fitted
respirator with an appropriate

cartridge should be used.

Full-coverage, chemical-

Foot Closed-Toe Shoes resistant footwear is required
to protect against spills.
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation:

» Designated Area: All work with Azido-C6-OH must be conducted in a designated area within
a certified chemical fume hood.

» Clear Workspace: Ensure the work area is clean and free of incompatible materials,
especially strong acids, oxidizing agents, and metals.

o Assemble Equipment: Gather all necessary equipment, including non-metal spatulas and stir
bars, before handling the chemical.

» Review SDS: Before starting any procedure, thoroughly review the Safety Data Sheet (SDS)
for Azido-C6-OH.

2. Handling:
e Personal Protective Equipment: Don all required PPE as outlined in the table above.

* Weighing and Transferring: Use only non-metallic (e.qg., plastic or ceramic) spatulas and tools
to handle Azido-C6-OH to avoid the formation of shock-sensitive metal azides.

o Controlled Environment: Maintain a controlled environment, avoiding heat, friction, and
shock.

¢ Solution Preparation: When preparing solutions, add Azido-C6-OH slowly to the solvent.
3. In Case of a Spill:

» Evacuate: If a significant spill occurs, evacuate the immediate area and alert others.

» Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,
sand).
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o Collection: Carefully collect the absorbed material into a clearly labeled, sealed container for
hazardous waste disposal.

o Decontamination: Decontaminate the spill area with an appropriate solvent, followed by soap
and water.

Disposal Plan
1. Waste Collection:

o Segregated Waste: All Azido-C6-OH waste, including contaminated consumables (e.qg.,
pipette tips, gloves, paper towels), must be collected in a dedicated, clearly labeled
hazardous waste container.

¢ Avoid Mixing: Do not mix azide waste with other chemical waste streams, particularly acidic
waste, to prevent the formation of highly toxic and explosive hydrazoic acid.

2. Deactivation/Quenching (for residual amounts in reaction vessels):
e Procedure: This procedure should be performed in a fume hood with appropriate PPE.
e Cooling: Cool the reaction mixture containing residual azide in an ice bath.

o Destruction: Slowly add a reducing agent, such as a solution of sodium nitrite, while stirring.
Alternatively, triphenylphosphine can be used to convert the azide to a more stable
phosphazide.

 Verification: After the reaction is complete, test for the presence of residual azides before
neutralization and disposal.

3. Final Disposal:

e Labeling: Ensure the waste container is properly labeled with "Hazardous Waste," the full
chemical name ("6-azidohexan-1-ol"), and any other components of the waste mixture.

« Institutional Procedures: Follow your institution's specific procedures for the disposal of
hazardous chemical waste. Contact your Environmental Health and Safety (EHS)
department for guidance.
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Safe Handling Workflow for Azido-C6-OH

Preparation

Review SDS and SOP

A4

Don Required PPE

A

Grepare Fume Hood and Workspaca

Handling
\ 4

(Weigh and Transfer using Non-Metal Tools)

Y
(Perform Reaction/Procedure)i
Y
(Monitor for Incompatibilities) Spill?
No Yes
Disposal Spill Response
Y Y Y
(Quench Residual Azide (if applicable) Evacuate and Alert
Y Y
(Collect Waste in Segregated ContaineD (Contain with Inert Absorbena
Y Y
E_abel Waste Container Correctla (Collect and Dispose as Hazardous Waste)
Y
Arrange for EHS Pickup

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b182203?utm_src=pdf-body
https://www.benchchem.com/product/b182203?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe handling of Azido-C6-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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